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Compound of Interest

Compound Name: BABASSUAMIDE DEA

Cat. No.: B1168881

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of two commonly
used surfactants: Babassuamide Diethanolamide (DEA) and Cocamidopropyl Betaine (CAPB).
This document is intended for researchers, scientists, and professionals in drug development
and formulation who require an objective analysis of these ingredients, supported by available
data and standardized experimental protocols.

Introduction

Babassuamide DEA, derived from babassu oil, is a nonionic surfactant. Cocamidopropyl
Betaine, derived from coconut oil, is an amphoteric surfactant.[1][2] Both are widely used in
personal care and cosmetic products for their surfactant, foaming, and viscosity-modifying
properties.[3][4] This guide aims to provide a comparative overview of their performance based
on key industry parameters.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these surfactants is crucial
for predicting their behavior in formulations.
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Property Babassuamide DEA Cocamidopropyl Betaine
INCI Name Babassuamide DEA Cocamidopropy! Betaine
CAS Number 124046-24-8[5] 61789-40-0

Type Nonionic Amphoteric

Origin Derived from Babassu Oil[3] Derived from Coconut Oil
Appearance Not specified in available Pale yellow viscous liquid

literature

Not specified in available

pH (as supplied) ] 45-55
literature
Data not available in searched

Critical Micelle Concentration literature. As a nonionic 130l

(CMC) surfactant, it is expected to =9
have a low CMC.

_ Data not available in searched
Surface Tension at CMC ~35 mN/m

literature.

Note: Quantitative data for Babassuamide DEA is not readily available in the public domain.

The information provided is based on its classification as a fatty acid alkanolamide.

Performance Comparison

This section details the performance of each surfactant across several key metrics. Due to a

lack of specific experimental data for Babassuamide DEA, a direct quantitative comparison is

challenging. The information for Babassuamide DEA is largely qualitative, while more

quantitative data is available for Cocamidopropyl Betaine.

Foaming Properties

Both surfactants are recognized for their foam-boosting capabilities.
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Performance Metric

Babassuamide DEA

Cocamidopropyl Betaine

Foam Boosting

Functions as a foam boosting

agent.[3]

Excellent foam booster, often
used to enhance the foam of

primary surfactants.

Foam Stability

Acts as a foam stabilizer.[3]

Contributes to a stable and

rich lather.

Experimental Data

Specific foam height and
stability data not found in the

searched literature.

In a formulation study of a
transparent soap, the addition
of 10% Cocamide DEA
resulted in a foam stability of
69.38%.[6]

Viscosity Modification

The ability to increase the viscosity of a formulation is a key function of both surfactants.

Performance Metric

Babassuamide DEA

Cocamidopropyl Betaine

Viscosity Building

Functions as a viscosity

controlling agent.[3]

Effective viscosity builder,
particularly in combination with

anionic surfactants.

Experimental Data

Quantitative viscosity building
data is not available in the

searched literature.

The viscosity of formulations
containing Cocamidopropyl
Betaine can be significantly
increased by the addition of
sodium chloride. The viscosity
follows a "salt curve," where it
increases to a maximum
before decreasing with further

salt addition.

Mildness and Irritation Potential

Mildness is a critical factor in the formulation of personal care products.
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Performance Metric

Babassuamide DEA

Cocamidopropyl Betaine

Skin Irritation

Considered to have low skin

irritation potential.[7]

Generally considered a mild
surfactant, though impurities
from the manufacturing
process can sometimes lead to

sensitization.

Eye Irritation

Considered to have low eye

irritation potential.[7]

Can cause mild to moderate

eye irritation.

Supporting Data

Safety assessments by the
Cosmetic Ingredient Review
(CIR) have determined it to be
safe for use in cosmetics with

some qualifications.[7]

The CIR Expert Panel has
concluded that Cocamide DEA
(a related compound) is safe
as used in rinse-off products
and at concentrations <10% in
leave-on products.[8]
Cocamidopropy! Betaine is
also considered safe for use in

cosmetics.

Experimental Protocols

To conduct a direct comparative study, the following standardized experimental protocols are

recommended.

Foam Stability Assessment (Ross-Miles Method)

This method is a standard for evaluating the foaming properties of surfactants.

» Preparation of Surfactant Solutions: Prepare solutions of Babassuamide DEA and

Cocamidopropyl Betaine at desired concentrations in deionized water.

e Apparatus Setup: A jacketed glass tube with a specified height and diameter is used. A

reservoir for the surfactant solution is positioned above the tube.

o Foam Generation: A specific volume of the surfactant solution is allowed to fall from the

reservoir into the main tube, creating foam.
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e Measurement: The initial foam height is measured immediately after the solution has been
added. The foam height is then measured again after a set period (e.g., 5 minutes) to
determine foam stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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